Cas no 62374-85-0 (Serine, N-[[4-(acetylamino)-2-methylphenyl]sulfonyl]-)

• Product Name: Serine, N-[[4-(acetylamino)-2-methylphenyl]sulfonyl]-
• CAS No: 62374-85-0
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 447365
• PubChem ID: 71387146
• Update Time: 2025-04-19

Serine, N-[[4-(acetylamino)-2-methylphenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Serine, N-[[4-(acetylamino)-2-methylphenyl]sulfonyl]-
• (2S)-2-[(4-acetamido-2-methylphenyl)sulfonylamino]-3-hydroxypropanoic acid
• N-(4-Acetamido-2-methylbenzene-1-sulfonyl)-L-serine
• 62374-85-0
• DTXSID10809283

• Inchi： 1S/C12H16N2O6S/c1-7-5-9(13-8(2)16)3-4-11(7)21(19,20)14-10(6-15)12(17)18/h3-5,10,14-15H,6H2,1-2H3,(H,13,16)(H,17,18)/t10-/m0/s1
• InChI Key： NIHIYAYDUUVTSF-JTQLQIEISA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(N[C@H](C(=O)O)CO)(=O)=O

Computed Properties

• Exact Mass: 316.07298
• Monoisotopic Mass: 316.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 132.8